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Compound of Interest

Compound Name: Praseodymium(III) isopropoxide

Cat. No.: B095675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the purity and analytical

determination of Praseodymium(III) isopropoxide. This document outlines common purity

specifications, detailed experimental protocols for accurate assay, and a typical synthesis

workflow.

Praseodymium(III) isopropoxide, with the chemical formula Pr(OCH(CH₃)₂)₃, is a yellow to

green, moisture-sensitive solid widely used as a precursor in the synthesis of various

praseodymium-containing materials, including catalysts and ceramics.[1] Its utility in research

and development, particularly in drug development where precise stoichiometry is critical,

necessitates a thorough understanding of its purity and the methods for its quantification.

Purity of Commercial Praseodymium(III)
Isopropoxide
The purity of Praseodymium(III) isopropoxide is typically reported in two ways: as a

percentage of the compound itself, often determined by titration, and as the purity of the

praseodymium metal used as a precursor. The latter is often expressed on a "rare earth oxide"

(REO) basis. Below is a summary of typical purity specifications available commercially.
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Purity Specification Description

98%+

Overall purity of the Praseodymium(III)

isopropoxide compound as determined by

assay.

99.9%-Pr (REO)
Purity of the praseodymium metal content on a

rare earth oxide basis.

(5N) 99.999%
High-purity grades available for specialized

applications.

Assay Methodologies: Experimental Protocols
Accurate determination of the praseodymium content in Praseodymium(III) isopropoxide is

crucial for stoichiometric calculations in synthesis and formulation. The following are detailed

protocols for two common assay methods: complexometric titration and UV-Vis

spectrophotometry.

Complexometric Titration with EDTA
This method relies on the formation of a stable complex between the Praseodymium(III) ion

and ethylenediaminetetraacetic acid (EDTA). The endpoint is detected with a metal-ion

indicator.

Principle: Praseodymium(III) ions form a stable, colorless complex with EDTA in a 1:1 molar

ratio. The titration is performed in a buffered solution to maintain a pH at which the Pr-EDTA

complex is stable. An indicator, such as Xylenol Orange, which forms a colored complex with

Pr(III), is used. At the endpoint, all the Pr(III) has been complexed by the EDTA, causing a

sharp color change in the solution.

Reagents and Equipment:

Standardized 0.05 M EDTA solution

Xylenol Orange indicator solution

Hexamethylenetetramine (hexamine) buffer (pH ~6)
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Nitric acid (for sample dissolution)

Deionized water

Analytical balance

Burette, pipette, and other standard volumetric glassware

Erlenmeyer flasks

Heating plate

Experimental Protocol:

Sample Preparation: Accurately weigh approximately 0.2 g of Praseodymium(III)
isopropoxide in a glovebox or under an inert atmosphere due to its moisture sensitivity.

Dissolution: Carefully transfer the weighed sample to a 250 mL Erlenmeyer flask. Add 10 mL

of deionized water to hydrolyze the isopropoxide, followed by 5 mL of dilute nitric acid to

dissolve the resulting praseodymium hydroxide. Gently heat the solution if necessary to

ensure complete dissolution.

Buffering: Cool the solution to room temperature and add the hexamine buffer to adjust the

pH to approximately 6.

Indicator Addition: Add 2-3 drops of Xylenol Orange indicator solution. The solution should

turn a reddish-purple color.

Titration: Titrate the solution with the standardized 0.05 M EDTA solution. The endpoint is

reached when the color of the solution sharply changes from reddish-purple to a lemon

yellow.

Calculation: The percentage of praseodymium in the sample can be calculated using the

following formula:

% Pr = (V_EDTA × M_EDTA × M_Pr) / (W_sample) × 100

Where:
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V_EDTA = Volume of EDTA solution used (in L)

M_EDTA = Molarity of the EDTA solution

M_Pr = Molar mass of Praseodymium (140.91 g/mol )

W_sample = Weight of the sample (in g)

UV-Vis Spectrophotometry
This method is based on the characteristic absorption of Praseodymium(III) ions in the visible

spectrum.[2]

Principle: Praseodymium(III) ions in solution exhibit sharp and distinct absorption bands in the

visible region of the electromagnetic spectrum. The absorbance of a solution containing Pr(III)

is directly proportional to its concentration, following the Beer-Lambert law. The absorption

band at approximately 444 nm is commonly used for quantification.[3]

Reagents and Equipment:

Praseodymium(III) isopropoxide sample

Dilute nitric acid

Deionized water

UV-Vis spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Analytical balance

Experimental Protocol:

Preparation of Standard Solutions:
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Accurately weigh a known amount of high-purity Praseodymium(III) oxide (Pr₆O₁₁) and

dissolve it in a minimal amount of concentrated nitric acid with gentle heating.

Dilute the solution with deionized water in a volumetric flask to prepare a stock solution of

known Pr(III) concentration.

Prepare a series of standard solutions of varying concentrations by serial dilution of the

stock solution.

Sample Preparation:

Accurately weigh a sample of Praseodymium(III) isopropoxide under an inert

atmosphere.

Dissolve the sample in dilute nitric acid as described in the complexometric titration

protocol.

Quantitatively transfer the solution to a volumetric flask and dilute to the mark with

deionized water to a concentration within the range of the standard solutions.

Spectrophotometric Measurement:

Set the UV-Vis spectrophotometer to measure the absorbance at 444 nm.

Use a solution of dilute nitric acid in deionized water as a blank.

Measure the absorbance of each of the standard solutions and the sample solution.

Calibration and Calculation:

Plot a calibration curve of absorbance versus the concentration of the standard solutions.

Determine the concentration of Pr(III) in the sample solution from the calibration curve.

Calculate the percentage of praseodymium in the original Praseodymium(III)
isopropoxide sample.

Synthesis and Purification Workflow
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A common laboratory-scale synthesis of Praseodymium(III) isopropoxide involves the

reaction of a praseodymium salt, such as praseodymium(III) chloride, with an alkali metal

isopropoxide in an anhydrous organic solvent. An alternative route involves the direct reaction

of praseodymium metal with isopropanol in the presence of a catalyst.[4]

Synthesis

Workup & Purification
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Caption: Synthesis and purification workflow for Praseodymium(III) isopropoxide.

Characterization
Beyond purity and assay, a full characterization of Praseodymium(III) isopropoxide may

involve several analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Due to the paramagnetic nature of the

Pr(III) ion, ¹H and ¹³C NMR spectra of Praseodymium(III) isopropoxide exhibit significantly

shifted and broadened signals. While this complicates routine analysis, these paramagnetic

shifts can be utilized in specialized studies of molecular structure and dynamics.

Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) can be used to study the

thermal stability and decomposition of the compound. Differential scanning calorimetry

(DSC) can identify phase transitions, such as melting or sublimation. For instance, thermal
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analysis of related praseodymium compounds like praseodymium borohydride shows

decomposition events at elevated temperatures.[5][6]

Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of isopropoxide

ligands by identifying the characteristic C-H and C-O stretching and bending vibrations.

This technical guide provides a foundational understanding of the purity and assay of

Praseodymium(III) isopropoxide. For mission-critical applications, it is recommended that

these methods be validated in-house.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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